Cas no 1807003-10-6 (Ethyl 4-bromo-2-chloro-6-fluorobenzoate)

Ethyl 4-bromo-2-chloro-6-fluorobenzoate is a fluorinated aromatic ester with a molecular formula of C9H7BrClFO2. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features—bromo, chloro, and fluoro substituents—enhance reactivity for selective functionalization, making it valuable for cross-coupling reactions and further derivatization. The ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. With high purity and stability under standard conditions, it is suitable for precision reactions in medicinal chemistry and material science. Its well-defined substitution pattern enables controlled modifications, supporting the development of complex molecules.

Ethyl 4-bromo-2-chloro-6-fluorobenzoate structure

1807003-10-6 structure

Product Name:Ethyl 4-bromo-2-chloro-6-fluorobenzoate

CAS No:1807003-10-6

MF:C₉H₇BrClFO₂

MW:281.506084680557

CID:4707785

Update Time:2025-05-23

Ethyl 4-bromo-2-chloro-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-bromo-2-chloro-6-fluorobenzoate
- Inchi： 1S/C9H7BrClFO2/c1-2-14-9(13)8-6(11)3-5(10)4-7(8)12/h3-4H,2H2,1H3
- InChI Key： IHLGDBCSMHSDGV-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(C(=O)OCC)=C(C=1)Cl)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 215
Topological Polar Surface Area: 26.3

Ethyl 4-bromo-2-chloro-6-fluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015002757-250mg	Ethyl 4-bromo-2-chloro-6-fluorobenzoate	1807003-10-6	97%	250mg	494.40 USD	2021-06-21
Alichem	A015002757-500mg	Ethyl 4-bromo-2-chloro-6-fluorobenzoate	1807003-10-6	97%	500mg	798.70 USD	2021-06-21
Alichem	A015002757-1g	Ethyl 4-bromo-2-chloro-6-fluorobenzoate	1807003-10-6	97%	1g	1,445.30 USD	2021-06-21

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Additional information on Ethyl 4-bromo-2-chloro-6-fluorobenzoate

Comprehensive Overview of Ethyl 4-bromo-2-chloro-6-fluorobenzoate (CAS No. 1807003-10-6)

Ethyl 4-bromo-2-chloro-6-fluorobenzoate (CAS No. 1807003-10-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring bromo, chloro, and fluoro substituents, is a key intermediate in synthesizing bioactive molecules. Its unique structure enables applications in drug discovery, particularly in developing kinase inhibitors and antibacterial agents, aligning with current trends in precision medicine and antimicrobial resistance research.

The compound's molecular formula, C₉H₇BrClFO₂, highlights its versatility in cross-coupling reactions, a hot topic in green chemistry and catalysis. Researchers frequently search for "halogenated benzoate derivatives" or "fluorinated building blocks" to optimize synthetic routes, making Ethyl 4-bromo-2-chloro-6-fluorobenzoate a valuable candidate. Its role in SAR studies (Structure-Activity Relationship) further underscores its relevance in modern drug design.

Recent advancements in AI-driven molecular modeling have increased demand for halogenated compounds like this, as they serve as scaffolds for virtual screening. Questions such as "how to improve yield in esterification reactions" or "best practices for handling air-sensitive intermediates" often arise in forums, reflecting practical challenges addressed by this compound's robust stability.

From an industrial perspective, Ethyl 4-bromo-2-chloro-6-fluorobenzoate complies with REACH regulations and is prioritized in sustainable synthesis discussions. Its compatibility with flow chemistry techniques—a trending topic in process optimization—makes it a fit for scalable production. Analysts also note its potential in crop protection formulations, responding to global interest in eco-friendly pesticides.

In summary, CAS No. 1807003-10-6 represents a convergence of innovation in medicinal chemistry and material science. Its multifaceted applications, coupled with rising searches for "multihalogenated aromatics" and "high-value chemical intermediates," position it as a compound of enduring scientific and commercial significance.